Cas no 1955556-69-0 (2-Morpholineethanamine,N,N-dimethyl-,dihydrochloride)

• Product Name: 2-Morpholineethanamine,N,N-dimethyl-,dihydrochloride
• CAS No: 1955556-69-0
• MF: C₈H₁₉ClN₂O
• MW: 194.702261209488
• CID: 5248071
• Update Time: 2026-03-09

2-Morpholineethanamine,N,N-dimethyl-,dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Morpholineethanamine,N,N-dimethyl-,dihydrochloride

• Inchi： 1S/C8H18N2O.ClH/c1-10(2)5-3-8-7-9-4-6-11-8;/h8-9H,3-7H2,1-2H3;1H
• InChI Key： DCBPJONIVPYVDJ-UHFFFAOYSA-N
• SMILES： C(C1OCCNC1)CN(C)C.Cl

Additional information on 2-Morpholineethanamine,N,N-dimethyl-,dihydrochloride

Introduction to 2-Morpholineethanamine, N,N-dimethyl-, dihydrochloride (CAS No. 1955556-69-0)

2-Morpholineethanamine, N,N-dimethyl-, dihydrochloride (CAS No. 1955556-69-0) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as N,N-Dimethyl-2-(morpholin-4-yl)ethanamine dihydrochloride, is a salt form of a morpholine derivative that has gained attention for its potential therapeutic properties and its role in the synthesis of various pharmaceutical agents.

The chemical structure of 2-Morpholineethanamine, N,N-dimethyl-, dihydrochloride consists of a morpholine ring attached to an ethylamine chain, which is further substituted with two methyl groups. The presence of the dihydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations. The compound's molecular formula is C₈H₁₈N₂O·2HCl, and its molecular weight is approximately 217.19 g/mol.

In recent years, 2-Morpholineethanamine, N,N-dimethyl-, dihydrochloride has been the subject of extensive research due to its potential as a building block in the synthesis of novel drugs. One notable area of interest is its use in the development of central nervous system (CNS) modulators. Studies have shown that this compound can interact with various neurotransmitter receptors, particularly those involved in the regulation of serotonin and dopamine levels. This interaction has led to its evaluation as a potential treatment for mood disorders, such as depression and anxiety.

Additionally, 2-Morpholineethanamine, N,N-dimethyl-, dihydrochloride has been explored for its anti-inflammatory properties. Research has demonstrated that it can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in treating inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-Morpholineethanamine, N,N-dimethyl-, dihydrochloride have also been studied in detail. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It has a moderate half-life, allowing for once-daily dosing in clinical settings.

In terms of safety and toxicity, 2-Morpholineethanamine, N,N-dimethyl-, dihydrochloride has been evaluated in various preclinical models. Animal studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, as with any new pharmaceutical agent, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The synthetic route for 2-Morpholineethanamine, N,N-dimethyl-, dihydrochloride involves several steps. One common method starts with the reaction of morpholine with 2-chloro-N,N-dimethylethanamine hydrochloride in the presence of a base such as sodium hydroxide or potassium carbonate. The resulting intermediate is then treated with hydrochloric acid to form the final product. This synthetic pathway is efficient and scalable, making it suitable for large-scale production.

Beyond its direct therapeutic applications, 2-Morpholineethanamine, N,N-dimethyl-, dihydrochloride serves as an important intermediate in the synthesis of other bioactive compounds. For example, it can be used as a starting material for the preparation of more complex molecules with enhanced biological activity. This versatility makes it a valuable tool in medicinal chemistry research.

In conclusion, 2-Morpholineethanamine, N,N-dimethyl-, dihydrochloride (CAS No. 1955556-69-0) is a promising compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field of medicinal chemistry.